Cas no 792953-11-8 (1H-Pyrazole-4-carboxamide,5-amino-1-(2-methylphenyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide,5-amino-1-(2-methylphenyl)-
• CAS No: 792953-11-8
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 556125
• PubChem ID: 11983907
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,5-amino-1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,5-amino-1-(2-methylphenyl)-
• 5-Amino-1-(2-methylphenyl)-1H-pyrazole-4-carboxylicacid amide
• 1H-Pyrazole-4-carboxamide,5-amino-1-(2-methylphenyl)-(9CI)
• 792953-11-8
• AKOS017267680
• QZPHTPXTFSOOGQ-UHFFFAOYSA-N
• 5-Amino-1-(o-tolyl)-1H-pyrazole-4-carboxamide
• 5-Amino-1-(2-methylphenyl)-1H-pyrazole-4-carboxamide
• SCHEMBL971001

• Inchi： 1S/C11H12N4O/c1-7-4-2-3-5-9(7)15-10(12)8(6-14-15)11(13)16/h2-6H,12H2,1H3,(H2,13,16)
• InChI Key： QZPHTPXTFSOOGQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C=1N)C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 216.101
• Monoisotopic Mass: 216.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 1.3